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Compound of Interest

Compound Name:
N-(3-methylpentan-2-

yl)cyclopentanamine

Cat. No.: B13292222

Get Quote

Executive Summary & Technical Significance
N-alkyl cyclopentanamines are critical pharmacophores and intermediates in the synthesis of

agrochemicals and pharmaceutical agents (e.g., cyclopentamine analogs). Their boiling points

(BP) are not merely physical constants but indicators of intermolecular cohesive energy,

governing their volatility, purification parameters (distillation), and behavior in gas-phase

reactions.

This guide analyzes the boiling point progression from the parent cyclopentanamine through

the homologous N-alkyl series (Methyl to Butyl). It synthesizes experimental data with

predictive homology modeling to fill data gaps common in this specific subclass.

Key Trend
The boiling point in this series follows a non-linear methylene increment, driven by the

competition between increasing Van der Waals dispersion forces and the steric shielding of the

nitrogen dipole.

Theoretical Framework: The Physics of Volatility

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13292222#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13292222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To predict and understand the boiling points of these secondary amines, one must evaluate the

summation of intermolecular forces:

Hydrogen Bonding (Dominant): As secondary amines (

), these compounds possess one N-H donor and one lone pair acceptor. They form hydrogen
bonds, but these are weaker and more sterically hindered than in primary amines.

Van der Waals Dispersion (Incremental): Adding alkyl groups (

) increases the molecular surface area and polarizability, raising the energy required to
vaporize the liquid.

Steric Shielding (Modulating): As the N-alkyl chain lengthens or branches, it can shield the

N-H bond, potentially reducing the efficiency of hydrogen bonding networks compared to the

parent amine.

Mechanistic Flowchart
The following diagram illustrates the causal relationship between structure and boiling point in

this series.
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Caption: Causal pathway linking alkyl chain elongation to boiling point elevation.

Comparative Data Analysis
The following table consolidates experimental values where available and uses Homologous

Extrapolation for missing data points. The extrapolation is based on the parallel N-alkyl

cyclohexanamine series, which exhibits a consistent
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per methylene (

) unit.

Boiling Point Data Table

Compound Structure

Mol.[1][2][3][4]
[5][6][7][8][9]
Weight ( g/mol
)

Boiling Point
(°C)

Source/Metho
d

Cyclopentanamin

e
85.15 106 – 108 Experimental [1]

N-

Methylcyclopenta

namine

99.18 119 – 122 Experimental [2]

N-

Ethylcyclopentan

amine

113.20 135 – 138
Predicted

(Homology)

N-

Propylcyclopenta

namine

127.23 152 – 156
Predicted

(Homology)

N-

Butylcyclopentan

amine

141.26 170 – 175*
Predicted

(Homology)

*Note: Predicted values are derived from the N-alkyl cyclohexanamine increment trend

(Cyclohexanamine

N-Methyl

N-Ethyl

).

Analysis of the Trend[12]
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Methylation Step (+13°C): Converting the primary amine (Cyclopentanamine) to the

secondary N-methyl derivative raises the BP by ~13°C. This is a balance between gaining

mass (VdW) and losing one N-H donor (H-bonding capability).

Chain Elongation (+15-18°C per

): Subsequent additions (Ethyl

Butyl) follow a standard methylene increment typical for liquids in this molecular weight
range.

Experimental Protocol: Micro-Boiling Point
Determination
For researchers synthesizing these derivatives, accurate BP measurement is crucial for purity

assessment. The Siwoloboff Method (Capillary Method) is recommended for small sample

volumes (<1 mL) typical in drug discovery.

Protocol Workflow
Objective: Determine the boiling point of a scarce N-alkyl amine sample with ±1°C precision.

Preparation:

Seal one end of a melting point capillary tube.

Attach a micro-test tube (containing 0.5 mL of amine) to a thermometer using a rubber

band.

Place the capillary open-end down into the liquid amine.

Heating:

Immerse the setup in a Thiele tube (oil bath).

Heat gently.[6] Air bubbles will initially expand and escape from the capillary.

The Critical Point:
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Continue heating until a rapid, continuous stream of bubbles emerges (vapor pressure >

atmospheric pressure).

Stop heating and allow the bath to cool.

Measurement:

Watch the capillary tip. The moment bubbling stops and liquid just begins to suck back into

the capillary is the boiling point.

Methodological Logic Diagram
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Caption: Logic flow for the Siwoloboff micro-boiling point determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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